![molecular formula C15H21N3O B5742052 N'-(1-propyl-4-piperidinylidene)benzohydrazide](/img/structure/B5742052.png)
N'-(1-propyl-4-piperidinylidene)benzohydrazide
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Overview
Description
N-(1-propyl-4-piperidinylidene)benzohydrazide, also known as GSK-3 inhibitor VIII, is a synthetic compound that is used in scientific research for its potential to modulate glycogen synthase kinase-3 (GSK-3) activity. GSK-3 is a serine/threonine protein kinase that is involved in many cellular processes, including cell differentiation, apoptosis, and metabolism. GSK-3 dysregulation has been implicated in various diseases, such as Alzheimer's disease, diabetes, and cancer. Therefore, the development of GSK-3 inhibitors, such as N-(1-propyl-4-piperidinylidene)benzohydrazide, has become an important area of research.
Mechanism of Action
N-(1-propyl-4-piperidinylidene)benzohydrazide acts as a competitive inhibitor of N'-(1-propyl-4-piperidinylidene)benzohydrazide by binding to the ATP-binding pocket of the enzyme. This prevents the phosphorylation of downstream targets of this compound, leading to a reduction in its activity. By inhibiting this compound, N-(1-propyl-4-piperidinylidene)benzohydrazide can modulate various cellular processes, such as glycogen metabolism, gene transcription, and cell survival.
Biochemical and physiological effects:
N-(1-propyl-4-piperidinylidene)benzohydrazide has been shown to have various biochemical and physiological effects, depending on the disease model and experimental conditions. For example, it has been shown to reduce amyloid-beta accumulation in the brain of Alzheimer's disease mice, improve glucose tolerance in diabetic mice, and induce apoptosis in cancer cells. However, the exact mechanisms and physiological consequences of these effects are still being investigated.
Advantages and Limitations for Lab Experiments
N-(1-propyl-4-piperidinylidene)benzohydrazide has several advantages for lab experiments. It is a specific and potent inhibitor of N'-(1-propyl-4-piperidinylidene)benzohydrazide, which allows for the investigation of its role in various cellular processes. It is also relatively easy to synthesize and has been used in numerous studies, which allows for comparison and validation of results. However, one limitation is that its effects may not be specific to this compound, as it may interact with other enzymes or pathways. Additionally, the optimal dosage and administration of N-(1-propyl-4-piperidinylidene)benzohydrazide may vary depending on the experimental conditions and disease model.
Future Directions
There are several future directions for the research on N-(1-propyl-4-piperidinylidene)benzohydrazide and N'-(1-propyl-4-piperidinylidene)benzohydrazide inhibition. One direction is to investigate its potential as a therapeutic agent for various diseases, such as Alzheimer's disease, diabetes, and cancer. Another direction is to explore its effects on other cellular processes and pathways that are regulated by this compound, such as autophagy and Wnt signaling. Additionally, the development of more specific and potent this compound inhibitors, as well as the investigation of their safety and efficacy, is an ongoing area of research.
Synthesis Methods
N-(1-propyl-4-piperidinylidene)benzohydrazide can be synthesized using a multistep process that involves the reaction of 4-piperidone with propyl bromide, followed by the reaction of the resulting compound with hydrazine hydrate and 2-nitrobenzaldehyde. The final step involves the reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas.
Scientific Research Applications
N-(1-propyl-4-piperidinylidene)benzohydrazide has been used in numerous scientific studies to investigate the role of N'-(1-propyl-4-piperidinylidene)benzohydrazide in various disease models. For example, it has been shown to improve cognitive function in animal models of Alzheimer's disease by reducing this compound activity in the brain. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and reducing cell proliferation through this compound inhibition.
Properties
IUPAC Name |
N-[(1-propylpiperidin-4-ylidene)amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O/c1-2-10-18-11-8-14(9-12-18)16-17-15(19)13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONZDMYBIDLWHQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(=NNC(=O)C2=CC=CC=C2)CC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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